Cas no 79495-73-1 (3-(2-hydroxypropanoyloxy)propyl 2-hydroxypropanoate)
79495-73-1 structure
Product Name:3-(2-hydroxypropanoyloxy)propyl 2-hydroxypropanoate
CAS No:79495-73-1
MF:C9H16O6
MW:220.219743728638
CID:1800214
PubChem ID:249513
Update Time:2025-04-21
3-(2-hydroxypropanoyloxy)propyl 2-hydroxypropanoate Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-hydroxypropanoyloxy)propyl 2-hydroxypropanoate
- NSC67915
- AC1L6OMO
- CTK2I0961
- NSC-67915
- AG-K-94647
- propane-1,3-diyl bis(2-hydroxypropanoate)
- NSC67915; AC1L6OMO; CTK2I0961; NSC-67915; AG-K-94647; propane-1,3-diyl bis(2-hydroxypropanoate);
- DTXSID40290307
- 79495-73-1
- SCHEMBL1518024
-
- Inchi: 1S/C9H16O6/c1-6(10)8(12)14-4-3-5-15-9(13)7(2)11/h6-7,10-11H,3-5H2,1-2H3
- InChI Key: VBVULHVJRQITJJ-UHFFFAOYSA-N
- SMILES: O(C(C(C)O)=O)CCCOC(C(C)O)=O
Computed Properties
- Exact Mass: 220.09468823g/mol
- Monoisotopic Mass: 220.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 93.1Ų
3-(2-hydroxypropanoyloxy)propyl 2-hydroxypropanoate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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